Cas no 72342-65-5 ((S)-4-amino-2-methyl-4-oxobutanoic acid)

• Product Name: (S)-4-amino-2-methyl-4-oxobutanoic acid
• CAS No: 72342-65-5
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 839256
• PubChem ID: 58120408
• Update Time: 2025-04-19

(S)-4-amino-2-methyl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-amino-2-methyl-4-oxobutanoic acid
• (2S)-4-amino-2-methyl-4-oxobutanoic acid
• (S)-3-Carbamoyl-2-methylpropionic acid
• 72342-65-5
• DTXSID60728839
• SCHEMBL8414579

• Inchi： 1S/C5H9NO3/c1-3(5(8)9)2-4(6)7/h3H,2H2,1H3,(H2,6,7)(H,8,9)/t3-/m0/s1
• InChI Key： APLDKCVZGJSYQQ-VKHMYHEASA-N
• SMILES： OC([C@@H](C)CC(N)=O)=O

Computed Properties

• Exact Mass: 131.05827
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39